Cas no 93620-38-3 (3-(Benzylamino)hexanoic acid)

• Product Name: 3-(Benzylamino)hexanoic acid
• CAS No: 93620-38-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 752627
• Update Time: 2023-08-03

3-(Benzylamino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-[(phenylmethyl)amino]-
• 3-(benzylamino)hexanoic acid
• 3-(Benzylamino)caproic acid
• 3-(Benzylamino)hexanoic acid

• Inchi： 1S/C13H19NO2/c1-2-6-12(9-13(15)16)14-10-11-7-4-3-5-8-11/h3-5,7-8,12,14H,2,6,9-10H2,1H3,(H,15,16)
• InChI Key： JQKKEYCMOYWIOU-UHFFFAOYSA-N
• SMILES： OC(CC(CCC)NCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 200
• Topological Polar Surface Area: 49.3